Cas no 15878-08-7 (4-chloro-5-methyl-1H-pyrazole)

4-chloro-5-methyl-1H-pyrazole structure
Product name:4-chloro-5-methyl-1H-pyrazole
CAS No:15878-08-7
MF:C4H5N2Cl
Molecular Weight:116.5489
MDL:MFCD00514185
CID:183559
PubChem ID:204169
4-chloro-5-methyl-1H-pyrazole Properties
Names and Identifiers
-
- 4-Chloro-3-methyl-1H-pyrazole
- 1H-Pyrazole,4-chloro-3-methyl-
- 3-methyl-4-chloropyrazole
- 3-methyl-4-chlorpyrazole
- 4-Chlor-3-methyl-1(2)H-pyrazol
- 4-chloro-3-methyl-1(2)H-pyrazole
- 4-chloro-3-methyl-picolinate
- 4-chloro-3-methylpyrazole
- ACN-C001149
- AK123473
- ethyl 4-chloro-3-methylpicolinate
- KB-253342
- SureCN2599594
- 4-chloro-5-methyl-1H-pyrazole
- 1092682-87-5
- Pyrazole, 4-chloro-3-methyl-
- NS00025169
- SCHEMBL184084
- Z1507502582
- BB 0257921
- 15878-08-7
- NCGC00330360-01
- FT-0683715
- EN300-81758
- SCHEMBL8508536
- BRN 0001849
- 4-23-00-00587 (Beilstein Handbook Reference)
- DTXSID50166524
- AKOS000276600
- CS-0206946
- 4-chlor-3-methyl-1H-pyrazol
- L-21626
- AT10929
- 1H-Pyrazole, 4-chloro-3-methyl-
- MFCD00514185
- AKOS002160465
- 4-Chloro-5-methyl-1H-pyrazole;
- AB01325126-02
- A883393
- SB33963
- ALBB-013417
- DB-059863
- 1H-pyrazole, 4-chloro-5-methyl-
- pyrazole, 4-chloro-3(5)-methyl-
- STK288935
-
- MDL: MFCD00514185
- Inchi: InChI=1S/C4H5ClN2/c1-3-4(5)2-6-7-3/h2H,1H3,(H,6,7)
- InChIKey: LCDKUXJKMAFCTI-UHFFFAOYSA-N
- SMILES: CC1=NNC=C1Cl
Computed Properties
- 精确分子量: 116.01425
- 同位素质量: 116.014
- Isotope Atom Count: 0
- 氢键供体数量: 1
- 氢键受体数量: 2
- 重原子数量: 7
- 可旋转化学键数量: 0
- 复杂度: 66.7
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 拓扑分子极性表面积: 28.7A^2
- XLogP3: 1.2
Experimental Properties
- Density: 1.306
- Boiling Point: 218.1°Cat760mmHg
- 闪点: 106.4°C
- Refractive Index: 1.551
- PSA: 28.68
4-chloro-5-methyl-1H-pyrazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB470148-1 g |
4-Chloro-5-methyl-1H-pyrazole; 95% |
15878-08-7 | 1g |
€166.70 | 2022-03-01 | ||
Apollo Scientific | OR956908-5g |
4-Chloro-3-methyl-1H-pyrazole |
15878-08-7 | 5g |
£195.00 | 2025-02-21 | ||
Chemenu | CM188653-5g |
4-Chloro-5-methyl-1H-pyrazole |
15878-08-7 | 95% | 5g |
$180 | 2023-02-02 | |
Enamine | EN300-81758-0.5g |
4-chloro-5-methyl-1H-pyrazole |
15878-08-7 | 95% | 0.5g |
$89.0 | 2023-02-12 | |
abcr | AB470148-5 g |
4-Chloro-5-methyl-1H-pyrazole; 95% |
15878-08-7 | 5g |
€365.00 | 2022-03-01 | ||
abcr | AB470148-25 g |
4-Chloro-5-methyl-1H-pyrazole; 95% |
15878-08-7 | 25g |
€1,092.20 | 2022-03-01 | ||
abcr | AB470148-10 g |
4-Chloro-5-methyl-1H-pyrazole; 95% |
15878-08-7 | 10g |
€582.20 | 2022-03-01 | ||
Fluorochem | 025791-250mg |
4-Chloro-3-methyl-1H-pyrazole |
15878-08-7 | 95% | 250mg |
£59.00 | 2022-03-01 | |
Alichem | A049002732-5g |
4-Chloro-3-methyl-1H-pyrazole |
15878-08-7 | 95% | 5g |
784.30 USD | 2021-06-01 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 68R0373-25g |
4-Chloro-3-methyl-1H-pyrazole |
15878-08-7 | 96% | 25g |
8463.46CNY | 2021-05-08 |
4-chloro-5-methyl-1H-pyrazole Literature
-
Zhongxu Wang,Jingxiang Zhao,Jingyang Wang,Carlos R. Cabrera,Zhongfang Chen J. Mater. Chem. A, 2018,6, 7547-7556
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Tsz-Ki Lau,Philip C. Y. Chow,Ningning Wu,Dan Su,Huifeng Meng,Chao Ma,Tao Liu,Xinhui Zou,Kam Sing Wong,Xinhui Lu,He Yan J. Mater. Chem. A, 2020,8, 3676-3685
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Kangyao Zhang,Shuzhen Lv,Dianping Tang Analyst, 2019,144, 5389-5393
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Claudia Piliego,Satria Zulkarnaen Bisri,Maria Antonietta Loi Energy Environ. Sci., 2013,6, 3054-3059
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Nü Wang,Lanlan Hou,Zhimin Cui,Jingchong Liu,Dianming Li,Qingzhong Li,Hailong Zhang,Yong Zhao J. Mater. Chem. A, 2019,7, 124-132
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Yutao Li,Jie Song RSC Adv., 2015,5, 40065-40069
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Liang Xu,Ying-Chu Chen,Jenny Chong,Lanfeng Wang,Chao Zhang,Dong Wang Chem. Sci., 2014,5, 567-574
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8. A comparative study on the possible zinc binding sites of the human ZnT3 zinc transporter protein†Dávid Árus,Ágnes Dancs,Nóra Veronika Nagy,Tamás Gajda Dalton Trans., 2013,42, 12031-12040
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Gavin A. Craig,Mark Murrie Chem. Soc. Rev., 2015,44, 2135-2147
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Haishuang Zhao,Alexander Bodach,Miriam Heine,Yasar Krysiak,Jürgen Glinnemann,Edith Alig,Lothar Fink,Martin U. Schmidt CrystEngComm, 2017,19, 2216-2228
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:15878-08-7)4-chloro-5-methyl-1H-pyrazole

Purity:99%
Quantity:5g
Price ($):151.0